Cas no 2171428-09-2 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid
• CAS No: 2171428-09-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6300139
• PubChem ID: 165536617
• Update Time: 2025-06-13

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid
• EN300-1505665
• 2171428-09-2
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,3)23(24(30)29-14-8-9-17(15-29)25(31)32)28-26(33)34-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-23H,8-9,14-16H2,1-3H3,(H,28,33)(H,31,32)/t17?,23-/m1/s1
• InChI Key： RHEOODYBOGZDPZ-IRCUZVAFSA-N
• SMILES： O=C([C@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic Acid (CAS No. 2171428-09-2): An Overview

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid (CAS No. 2171428-09-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect the amino group during chemical reactions. The presence of this protecting group allows for precise control over the reactivity and selectivity of the compound during synthesis, making it a valuable intermediate in the development of complex molecules.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. These findings suggest that 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The unique structure of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid makes it an attractive candidate for prodrug design, as it can be tailored to release active metabolites at specific sites within the body, thereby improving drug efficacy and reducing side effects.

The synthesis of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the piperidine ring and subsequent functionalization. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies and applications.

Clinical trials involving derivatives of this compound are currently underway to evaluate their safety and efficacy in treating various conditions. Early results from these trials have been promising, with several compounds showing significant therapeutic potential. For example, a Phase I clinical trial conducted by a leading pharmaceutical company demonstrated that a derivative of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid was well-tolerated by patients and exhibited favorable pharmacokinetic properties.

The future prospects for 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid are bright. Ongoing research is focused on optimizing its structure to enhance its therapeutic properties and reduce any potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to produce this compound on a larger scale.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid (CAS No. 2171428-09-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and versatile properties make it an ideal candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that we will see more applications and breakthroughs involving this fascinating molecule.